Cas no 1368870-95-4 (2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid)

2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid is a specialized organic compound featuring a piperidine core functionalized with an acetic acid moiety and a tetrahydrofuran-derived substituent. This structure confers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where its hybrid heterocyclic framework may serve as a key intermediate or pharmacophore. The presence of both polar (carboxylic acid) and lipophilic (piperidine, tetrahydrofuran) groups enhances its potential for modulating physicochemical properties, such as solubility and bioavailability, in drug design. Its well-defined stereochemistry and functional group compatibility further support its utility in targeted synthesis. The compound is typically handled under controlled conditions due to its reactive carboxyl group and sensitivity to environmental factors.
2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid structure
1368870-95-4 structure
Product Name:2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid
CAS No:1368870-95-4
MF:C12H21NO3
MW:227.300043821335
CID:5047256
Update Time:2025-06-26

2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-[(oxolan-2-yl)methyl]piperidin-4-yl}acetic acid
    • 2-[1-(oxolan-2-ylmethyl)piperidin-4-yl]acetic acid
    • 2-(1-((Tetrahydrofuran-2-yl)methyl)piperidin-4-yl)acetic acid
    • 2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid
    • Inchi: 1S/C12H21NO3/c14-12(15)8-10-3-5-13(6-4-10)9-11-2-1-7-16-11/h10-11H,1-9H2,(H,14,15)
    • InChI Key: XMZOYYDDLKDOMB-UHFFFAOYSA-N
    • SMILES: O1CCCC1CN1CCC(CC(=O)O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 236
  • XLogP3: -1.4
  • Topological Polar Surface Area: 49.8

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2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid Related Literature

Additional information on 2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid

Comprehensive Overview of 2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid (CAS No. 1368870-95-4): Structure, Applications, and Research Insights

2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid (CAS No. 1368870-95-4) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a piperidine core linked to an acetic acid moiety and a tetrahydrofuran (oxolane) derivative, making it a versatile scaffold for drug discovery. Its molecular formula, C13H21NO3, and precise stereochemistry contribute to its potential interactions with biological targets, particularly in central nervous system (CNS) disorders and metabolic regulation.

Recent studies highlight the growing interest in piperidine-based compounds like 2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid due to their role in modulating G-protein-coupled receptors (GPCRs). Researchers are exploring its applications in neuroinflammation and neurodegenerative diseases, aligning with the surge in public interest around brain health and cognitive longevity. The compound’s lipophilic properties and blood-brain barrier permeability further enhance its therapeutic potential, addressing frequently searched topics such as "new treatments for Alzheimer’s" and "natural nootropics alternatives."

From a synthetic chemistry perspective, the oxolane (tetrahydrofuran) ring in CAS No. 1368870-95-4 introduces conformational rigidity, which is critical for molecular docking studies. Computational models suggest this compound may exhibit selectivity for dopamine or serotonin receptors, sparking discussions in online forums about "next-gen antidepressants" and "non-addictive anxiolytics." These attributes position it as a candidate for precision medicine, a trending topic in personalized healthcare.

In addition to CNS applications, 2-{1-[(Oxolan-2-yl)methyl]piperidin-4-yl}acetic acid has been investigated for its role in enzyme inhibition, particularly targeting carboxylases and kinases. This aligns with current searches for "metabolic syndrome therapeutics" and "anti-diabetic compounds." Its acetic acid group facilitates hydrogen bonding, a feature often leveraged in structure-activity relationship (SAR) studies to optimize bioavailability.

Environmental and green chemistry considerations are also relevant. The compound’s synthetic pathways have been refined to reduce hazardous byproducts, addressing the demand for "sustainable pharmaceutical manufacturing." Analytical techniques like HPLC and LC-MS are routinely employed to characterize its purity, a topic frequently queried by quality control professionals.

In summary, CAS No. 1368870-95-4 represents a multifaceted compound with promising applications in neurology, metabolism, and drug design. Its structural complexity and functional groups make it a subject of ongoing research, resonating with both academic and public interest in cutting-edge therapeutics. Future studies may explore its synergistic effects with other bioactive molecules, further expanding its utility.

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